Cas no 1039954-27-2 (2-((4-aminopiperidin-1-yl)methyl)phenol)

• Product Name: 2-((4-aminopiperidin-1-yl)methyl)phenol
• CAS No: 1039954-27-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD11047668
• CID: 4772601
• PubChem ID: 24904447
• Update Time: 2025-05-25

2-((4-aminopiperidin-1-yl)methyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-aminopiperidin-1-yl)methyl]phenol
• 2-((4-aminopiperidin-1-yl)methyl)phenol

• MDL： MFCD11047668
• Inchi： 1S/C12H18N2O/c13-11-5-7-14(8-6-11)9-10-3-1-2-4-12(10)15/h1-4,11,15H,5-9,13H2
• InChI Key： VUMIPUSPWRQJPJ-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CN1CCC(CC1)N

Computed Properties

• Exact Mass: 206.142
• Monoisotopic Mass: 206.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-((4-aminopiperidin-1-yl)methyl)phenol

Comprehensive Overview of 2-((4-aminopiperidin-1-yl)methyl)phenol (CAS No. 1039954-27-2)

2-((4-aminopiperidin-1-yl)methyl)phenol (CAS No. 1039954-27-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and phenol functional groups, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The 4-aminopiperidine moiety in 2-((4-aminopiperidin-1-yl)methyl)phenol is a critical feature, as it is commonly found in bioactive molecules targeting neurological and cardiovascular diseases. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, making it a valuable scaffold for designing novel therapeutics. With the growing demand for precision medicine, this compound’s potential in personalized treatment strategies is a hot topic among scientists and healthcare professionals.

In addition to its pharmaceutical relevance, 2-((4-aminopiperidin-1-yl)methyl)phenol is also explored in material science for its ability to form stable complexes with metals, which could be leveraged in catalysis and sensor development. The compound’s synthetic accessibility and functional group compatibility further contribute to its appeal in interdisciplinary research. As the scientific community continues to investigate its properties, CAS No. 1039954-27-2 remains a compound of high interest.

One of the most frequently asked questions about 2-((4-aminopiperidin-1-yl)methyl)phenol revolves around its synthesis methods and purification techniques. Optimizing these processes is crucial for ensuring high yields and purity, which are essential for both research and industrial applications. Another common query is its solubility profile, as this directly impacts its formulation in drug delivery systems. Addressing these concerns is vital for advancing its practical use.

The compound’s mechanism of action is another area of intense scrutiny. Understanding how 2-((4-aminopiperidin-1-yl)methyl)phenol interacts with biological targets can unlock new therapeutic avenues. For instance, its potential as a central nervous system (CNS) agent is being explored, given the structural similarities to other CNS-active compounds. This aligns with the current trend of repurposing existing molecules for new indications, a strategy that can significantly reduce drug development timelines.

From an environmental perspective, the biodegradability and ecotoxicity of CAS No. 1039954-27-2 are also under evaluation. As sustainability becomes a priority in chemical research, ensuring that such compounds do not pose long-term ecological risks is paramount. This aligns with the broader industry shift toward green chemistry principles, which emphasize minimizing hazardous byproducts and improving energy efficiency.

In summary, 2-((4-aminopiperidin-1-yl)methyl)phenol (CAS No. 1039954-27-2) is a multifaceted compound with promising applications across multiple scientific disciplines. Its pharmacological potential, material science relevance, and environmental considerations make it a subject of ongoing research and innovation. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing both medicine and technology.